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Compound of Interest

Compound Name: AM103

Cat. No.: B8567433 Get Quote

Clarification: The Milesight AM103 is an electronic indoor ambiance monitoring sensor, not a

chemical substance. This guide provides the essential safety, logistical, and operational

information for its proper handling and use by researchers, scientists, and drug development

professionals in a laboratory or similar indoor environment.

The AM103 is a compact sensor designed to measure temperature, humidity, and carbon

dioxide (CO2) levels.[1][2][3] Real-time data is displayed on its E-ink screen and can be

transmitted wirelessly using LoRaWAN® technology.[1][2] This device is widely utilized in

offices, classrooms, retail stores, and healthcare facilities to monitor environmental conditions.

[4][5]

Safety Precautions
While the AM103 is not a hazardous chemical, proper handling of the electronic device and its

components is necessary to ensure safety and longevity.

Battery Handling: The AM103 is powered by two replaceable ER14505 Li-SOCl2 batteries.

[6] Handle batteries with care and follow the manufacturer's instructions for replacement. Do

not short-circuit, disassemble, heat, or incinerate the batteries.

Device Placement: Install the sensor in a location that does not obstruct pathways or create

a safety hazard. Use the provided wall mounting kits or 3M tapes for secure installation.
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Environmental Conditions: The AM103 is designed for indoor use and has an IP30 rating.[7]

Avoid exposing the device to water or extreme temperatures outside its operational range.

The screen will automatically turn off if the temperature is outside the 0°C to 40°C range.[6]

Cleaning: To clean the device, use a soft, dry cloth. Do not use liquid or aerosol cleaners.

Operational Plan and Disposal
Installation and Configuration:

Power On: Press the power button for more than 3 seconds to turn on the device.

Configuration: Use a smartphone with NFC capabilities to configure the device through the

"Milesight ToolBox" App.[8]

Mounting: Securely mount the device on a wall using the provided mounting kits.

Data Management:

The AM103 can be integrated with the Milesight IoT Cloud solution for remote data

management and visualization.[1][2] Data is transmitted via a LoRaWAN® gateway. The device

can store up to 640 historical records locally and supports data retransmission to prevent data

loss.[3][5]

Disposal:

Dispose of the AM103 sensor and its batteries in accordance with local regulations for

electronic waste. Do not dispose of the device or its batteries in regular trash.

Device Specifications
The following table summarizes the key technical specifications for the Milesight AM103
sensor.
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Feature Specification

Sensors Temperature, Humidity, CO2

Wireless Technology LoRaWAN®

Frequency Bands
CN470/IN865/RU864/EU868/US915/AU915/KR

920/AS923-1&2&3&4

Temperature Range -20°C to +70°C

Temperature Accuracy ±0.3°C (0°C to 70°C), ±0.6°C (-20°C to 0°C)

Humidity Range 0% to 100% RH

Humidity Accuracy
±3% (10% to 90% RH), ±5% (below 10% and

above 90% RH)

Battery Type
2 × 2700 mAh ER14505 Li-SOCl2 (replaceable)

[6]

Battery Life Over 3 years[1][2][5]

Configuration NFC

IP Rating IP30[7]

Experimental Workflow: Environmental Monitoring
The following diagram illustrates the workflow for setting up and utilizing the AM103 sensor for

indoor environmental monitoring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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